Cas no 946233-51-8 (N-(propan-2-yl)-N'-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide)

• Product Name: N-(propan-2-yl)-N'-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide
• CAS No: 946233-51-8
• MF: C₁₄H₂₇N₃O₂
• MW: 269.383083581924
• CID: 6542263
• PubChem ID: 16886629
• Update Time: 2025-07-22

N-(propan-2-yl)-N'-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(propan-2-yl)-N'-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide
• N1-isopropyl-N2-((1-isopropylpiperidin-4-yl)methyl)oxalamide
• VU0629132-1
• F5016-0144
• N'-propan-2-yl-N-[(1-propan-2-ylpiperidin-4-yl)methyl]oxamide
• 946233-51-8
• AKOS024489430
• N-(propan-2-yl)-N'-{[1-(propan-2-yl)piperidin-4-yl]methyl}ethanediamide

• Inchi： 1S/C14H27N3O2/c1-10(2)16-14(19)13(18)15-9-12-5-7-17(8-6-12)11(3)4/h10-12H,5-9H2,1-4H3,(H,15,18)(H,16,19)
• InChI Key： MKNKXARWLKLSKH-UHFFFAOYSA-N
• SMILES： O=C(C(NC(C)C)=O)NCC1CCN(C(C)C)CC1

Computed Properties

• Exact Mass: 269.21032711g/mol
• Monoisotopic Mass: 269.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 61.4Ų

Additional information on N-(propan-2-yl)-N'-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide

Recent Advances in the Study of N-(propan-2-yl)-N'-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide (CAS: 946233-51-8)

The compound N-(propan-2-yl)-N'-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide (CAS: 946233-51-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential clinical applications, making it a subject of intense scientific inquiry.

One of the key areas of research has been the investigation of this compound's interaction with specific biological targets. Preliminary findings suggest that it exhibits high affinity for certain receptors involved in neurological and inflammatory pathways. These interactions are believed to underlie its potential efficacy in treating conditions such as neuropathic pain and chronic inflammation. The compound's ability to modulate these pathways with high specificity has made it a candidate for further drug development efforts.

In addition to its pharmacological properties, recent studies have also explored the synthetic pathways and optimization strategies for N-(propan-2-yl)-N'-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide. Advances in synthetic chemistry have enabled more efficient and scalable production methods, which are crucial for its potential commercialization. Researchers have reported improved yields and purity levels, addressing some of the challenges previously associated with its synthesis.

Another significant aspect of the current research is the evaluation of the compound's safety and toxicity profile. Preclinical studies have provided valuable insights into its pharmacokinetics and pharmacodynamics, highlighting both its therapeutic potential and areas requiring further investigation. These studies are essential for guiding future clinical trials and ensuring the compound's suitability for human use.

Looking ahead, the continued exploration of N-(propan-2-yl)-N'-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide holds great promise for the development of novel therapeutics. Its unique chemical structure and biological activity profile position it as a valuable candidate for addressing unmet medical needs. Future research will likely focus on expanding our understanding of its mechanisms, optimizing its therapeutic efficacy, and advancing it through the drug development pipeline.